ethyl 5-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate

• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol
• IUPAC Name: ethyl 5-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate
• InChI: InChI=1S/C9H14N2O3/c1-2-14-9(13)8-6-7(10-11-8)4-3-5-12/h6,12H,2-5H2,1H3,(H,10,11)
• InChI Key: YJHYFEPFHUGXGE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NNC(=C1)CCCO

Description

Ethyl 5-(3-hydroxypropyl)-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C9H14N2O3 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-[3-(tert-butyl-dimethyl-silanyloxy)-propyl]-1H-pyrazole-3-carboxylic acid ethyl ester (327 mg, 1.05 mmol) and tetrabutylammonium fluoride (288 mg, 1.10 mmol) in THF (50 mL) was stirred at room temperature for 1 h. The reaction mixture was concentrated in vacuo. Flash chromatography (EtOAc to EtOAc:MeOH 19:1) provided the title alcohol (165 mg). 1H NMR (400 MHz, CDCl3) δ 6.58 (s, 1H), 4.35 (q, 2H), 3.71 (t, 2H), 2.84 (t, 2H), 1.91 (m, 2H), 1.36 (t, 3H); MS 199 (M+1).